Cas no 1261749-24-9 ((5,2'-Bis(trifluoromethyl)biphenyl-3-yl)-hydroxy-acetic acid)

• Product Name: (5,2'-Bis(trifluoromethyl)biphenyl-3-yl)-hydroxy-acetic acid
• CAS No: 1261749-24-9
• MF: C₁₆H₁₀F₆O₃
• MW: 364.23922586441
• CID: 4994911
• Update Time: 2025-08-05

(5,2'-Bis(trifluoromethyl)biphenyl-3-yl)-hydroxy-acetic acid Chemical and Physical Properties

Names and Identifiers

• (5,2'-Bis(trifluoromethyl)biphenyl-3-yl)-hydroxy-acetic acid

• Inchi： 1S/C16H10F6O3/c17-15(18,19)10-6-8(5-9(7-10)13(23)14(24)25)11-3-1-2-4-12(11)16(20,21)22/h1-7,13,23H,(H,24,25)
• InChI Key： MPWONPKSWHJXRC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(C(=O)O)O)=CC(=C1)C1C=CC=CC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 476
• XLogP3: 4.2
• Topological Polar Surface Area: 57.5

Additional information on (5,2'-Bis(trifluoromethyl)biphenyl-3-yl)-hydroxy-acetic acid

Introduction to (5,2'-Bis(trifluoromethyl)biphenyl-3-yl)-hydroxy-acetic Acid (CAS No. 1261749-24-9)

(5,2'-Bis(trifluoromethyl)biphenyl-3-yl)-hydroxy-acetic acid, CAS No. 1261749-24-9) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, featuring a biphenyl core substituted with trifluoromethyl groups and a hydroxy-acetic acid moiety, exhibits intriguing chemical characteristics that make it a valuable candidate for various scientific investigations.

The molecular structure of this compound consists of two benzene rings connected by a single bond, with each ring bearing three trifluoromethyl groups. The presence of these trifluoromethyl groups enhances the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for drug development. Additionally, the hydroxy-acetic acid group introduces a polar functional moiety, which can influence solubility and interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds with enhanced pharmacological properties. The 5,2'-Bis(trifluoromethyl)biphenyl-3-yl)-hydroxy-acetic acid structure has been explored for its potential in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. Its unique combination of lipophilic and hydrophilic features suggests that it may interact with biological targets in a manner distinct from traditional small-molecule drugs.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The trifluoromethyl group is particularly valuable in medicinal chemistry due to its ability to modulate drug efficacy and pharmacokinetics. Researchers have leveraged this property to develop a range of fluorinated compounds with improved bioavailability and target specificity. The hydroxy-acetic acid moiety further enhances the versatility of this scaffold, allowing for modifications that can fine-tune its biological activity.

Recent studies have highlighted the role of biphenyl derivatives in drug discovery. The biphenyl core is known for its stability and ability to form stable complexes with biological targets, making it a popular choice for designing small-molecule inhibitors. In particular, compounds containing multiple fluorine atoms have shown promise in preclinical studies due to their enhanced binding affinity and metabolic resistance. The 5,2'-Bis(trifluoromethyl)biphenyl-3-yl)-hydroxy-acetic acid structure exemplifies these advantages and has been investigated for its potential as a lead compound in several drug development programs.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the complexity of modern organic chemistry but also underscore the importance of innovative methodologies in producing novel pharmaceutical intermediates.

The pharmacological evaluation of (5,2'-Bis(trifluoromethyl)biphenyl-3-yl)-hydroxy-acetic acid has revealed several interesting properties. In vitro studies have demonstrated its ability to interact with specific enzymes and receptors, suggesting potential therapeutic applications. For instance, researchers have observed inhibitory effects on certain kinases and transcription factors associated with cancer cell proliferation. Additionally, preliminary data indicate that this compound may exhibit anti-inflammatory properties by modulating cytokine production pathways.

The impact of fluorine substitution on the biological activity of this compound has been a focal point of recent research. Fluorine atoms can significantly alter electronic properties, binding affinity, and metabolic stability, making them indispensable in medicinal chemistry. The presence of multiple trifluoromethyl groups in (5,2'-Bis(trifluoromethyl)biphenyl-3-yl)-hydroxy-acetic acid likely contributes to its unique pharmacological profile by enhancing interactions with biological targets while minimizing off-target effects.

Future directions in the study of this compound include exploring its potential as a prodrug or precursor for more complex molecules. By leveraging its structural features, researchers aim to develop next-generation therapeutics with improved efficacy and reduced side effects. Additionally, computational modeling and molecular dynamics simulations are being used to gain deeper insights into how this compound interacts with biological targets at the molecular level.

The development of novel pharmaceutical intermediates like (5,2'-Bis(trifluoromethyl)biphenyl-3-yl)-hydroxy-acetic acid underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By combining synthetic expertise with rigorous biological evaluation, researchers can accelerate the discovery of new drugs that address unmet medical needs. This compound serves as a testament to the power of innovative chemical design in advancing therapeutic innovation.